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Compound Name: 2-Methoxy-2-octen-4-one

Cat. No.: B15481188 Get Quote

In-depth Technical Guide: 2-Methoxy-2-octen-4-
one
For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide serves to consolidate the currently available scientific and technical data

on the chemical compound 2-Methoxy-2-octen-4-one. Despite a comprehensive search of

scientific literature and chemical databases, it has been determined that there is a significant

lack of published experimental data regarding its physical and chemical properties, synthesis,

reactivity, and biological activity. This document presents the available computed data and

identifies a notable gap in the scientific understanding of this compound, highlighting

opportunities for future research.

Chemical Identity and Computed Properties
2-Methoxy-2-octen-4-one is an organic compound classified as an enone. The available

information, primarily from computational models, provides a basic chemical profile.

Table 1: Computed Physicochemical Properties of 2-Methoxy-2-octen-4-one[1]
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Property Value Source

Molecular Formula C₉H₁₆O₂ PubChem

Molecular Weight 156.22 g/mol PubChem

IUPAC Name (2Z)-2-methoxyoct-2-en-4-one PubChem

CAS Number 24985-48-6 PubChem

Canonical SMILES CCCCC(=O)C=C(C)OC PubChem

InChI

InChI=1S/C9H16O2/c1-4-5-6-

9(10)7-8(2)11-3/h7H,4-6H2,1-

3H3/b8-7-

PubChem

InChIKey
FXMJPAZSMVEADT-

FPLPWBNLSA-N
PubChem

XLogP3 1.9 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 5 PubChem

Exact Mass 156.115029749 PubChem

Monoisotopic Mass 156.115029749 PubChem

Topological Polar Surface Area 26.3 Å² PubChem

Heavy Atom Count 11 PubChem

Complexity 148 PubChem

Experimental Data: A Notable Absence
A thorough search of scientific databases and literature reveals a significant lack of

experimentally determined data for 2-Methoxy-2-octen-4-one. Key physical properties such as

boiling point, melting point, density, and solubility have not been empirically reported.
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Furthermore, there are no published studies detailing its synthesis, reactivity, or spectroscopic

analysis (e.g., NMR, IR, Mass Spectrometry).

This absence of foundational experimental data presents a considerable challenge for its

potential application and further research.

Synthesis and Reactivity
There are no specific, documented experimental protocols for the synthesis of 2-Methoxy-2-
octen-4-one. General synthetic routes for α,β-unsaturated ketones are well-established in

organic chemistry, but their direct applicability to this specific methoxy-substituted enone has

not been described. The reactivity of this compound is also undocumented, though it would be

expected to undergo reactions typical of enones, such as Michael additions and reactions at

the carbonyl group.

Biological Activity and Signaling Pathways
Currently, there is no available information in the scientific literature regarding the biological

activity of 2-Methoxy-2-octen-4-one. Consequently, no signaling pathways associated with

this compound have been identified or described. This lack of data prevents any meaningful

discussion of its potential pharmacological or toxicological effects.

Future Research Directions
The profound lack of information on 2-Methoxy-2-octen-4-one highlights a clear opportunity

for foundational chemical research. The following experimental avenues are proposed to build

a comprehensive understanding of this compound.

Logical Workflow for Future Investigation
To address the current knowledge gap, a systematic investigation is required. The following

workflow outlines the necessary experimental steps.
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Phase 1: Synthesis and Characterization

Phase 2: Physicochemical Properties

Phase 3: Biological Screening

Chemical Synthesis

Purification and Isolation

Spectroscopic Analysis
(NMR, IR, MS)

Determination of Boiling Point,
Melting Point, Density, Solubility

In Vitro Biological Assays
(e.g., Cytotoxicity, Enzyme Inhibition)

Identification of Biological 'Hits'

Click to download full resolution via product page

Proposed Experimental Workflow for 2-Methoxy-2-octen-4-one.

Conclusion
While computational data provides a preliminary identification of 2-Methoxy-2-octen-4-one,

there is a critical absence of empirical data. This guide underscores the need for fundamental

research to synthesize, characterize, and evaluate the properties and activities of this
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compound. Without such foundational studies, its potential for applications in research, drug

development, and other scientific fields remains unknown. The scientific community is

encouraged to undertake the experimental work necessary to fill this knowledge void.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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